Cas no 79878-27-6 (1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide)

1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide is a specialized heterocyclic compound featuring a naphthyridine core with carbohydrazide functionality. This structure imparts potential reactivity as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of antimicrobial and antitumor agents. The ethyl and methyl substituents enhance lipophilicity, influencing solubility and bioavailability. The 4-oxo group and carbohydrazide moiety offer versatile sites for further derivatization, enabling the formation of hydrazones or coordination complexes. Its well-defined molecular architecture ensures consistent performance in research applications, making it valuable for medicinal chemistry and drug discovery. The compound is typically characterized by high purity and stability under standard storage conditions.
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide structure
79878-27-6 structure
Product Name:1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
CAS No:79878-27-6
MF:C12H14N4O2
MW:246.265161991119
MDL:MFCD07065509
CID:3151110
PubChem ID:612097
Update Time:2025-11-01

1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carbohydrazide #
    • LTXFNOZRVDFIKB-UHFFFAOYSA-N
    • 1-Ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylic acid hydrazide
    • 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carbohydrazide
    • AKOS003349437
    • CS-0319408
    • 79878-27-6
    • H34049
    • MFCD07065509
    • ALBB-023553
    • 1,8-naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, hydrazide
    • SCHEMBL13174430
    • LS-07425
    • CHEMBL3617596
    • MDL: MFCD07065509
    • Inchi: 1S/C12H14N4O2/c1-3-16-6-9(12(18)15-13)10(17)8-5-4-7(2)14-11(8)16/h4-6H,3,13H2,1-2H3,(H,15,18)
    • InChI Key: LTXFNOZRVDFIKB-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NN)=O)=CN(CC)C2C1=CC=C(C)N=2

Computed Properties

  • Exact Mass: 246.11167570Da
  • Monoisotopic Mass: 246.11167570Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88.3Ų

1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB414193-500 mg
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6
500MG
€254.60 2023-02-19
abcr
AB414193-1 g
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6
1 g
€322.50 2023-07-19
Chemenu
CM257251-5g
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6 97%
5g
$711 2021-08-18
TRC
E260350-250mg
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6
250mg
$ 275.00 2022-06-02
TRC
E260350-500mg
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6
500mg
$ 450.00 2022-06-02
TRC
E260350-1000mg
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6
1g
$ 720.00 2022-06-02
Chemenu
CM257251-1g
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6 97%
1g
$320 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1390078-250mg
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6 97%
250mg
¥1209.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1390078-1g
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
79878-27-6 97%
1g
¥3024.00 2024-07-28
abcr
AB414193-500mg
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide; .
79878-27-6
500mg
€269.00 2025-04-16

Additional information on 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide

1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide (CAS No. 79878-27-6): A Comprehensive Overview

1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide (CAS No. 79878-27-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EMNO, is a derivative of 1,8-naphthyridine and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide.

Chemical Structure and Synthesis

The chemical structure of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide is defined by its core 1,8-naphthyridine ring system, which is substituted with an ethyl group at the 1-position and a methyl group at the 7-position. The presence of a hydrazide moiety at the 3-position further enhances its reactivity and potential for forming various derivatives. The synthesis of this compound typically involves a multi-step process that includes the formation of the 1,8-naphthyridine ring system followed by selective substitution reactions.

One of the most common synthetic routes for EMNO involves the condensation of 3-cyanoquinoline with ethyl acetoacetate to form the corresponding naphthyridine derivative. Subsequent reduction and hydrazide formation steps yield the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of EMNO, with techniques such as microwave-assisted synthesis and catalyst optimization showing promising results.

Biological Properties

The biological properties of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Research has shown that EMNO exhibits potent inhibitory effects against a wide range of bacteria and fungi, making it a promising candidate for developing new antimicrobial agents.

In addition to its antimicrobial properties, EMNO has also been investigated for its antitumor activity. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cellular signaling pathways and the induction of oxidative stress. These findings have led to increased interest in exploring EMNO as a potential anticancer agent.

Pharmacological Studies

The pharmacological profile of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have shown that EMNO can effectively inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These results highlight its potential as an alternative to existing antibiotics.

In vivo studies have further confirmed the therapeutic potential of EMNO. Animal models have demonstrated that this compound can significantly reduce bacterial burden in infected tissues without causing significant toxicity or adverse effects. These findings are particularly important given the growing concern over antibiotic resistance.

Clinical Trials and Future Directions

While preclinical studies have provided promising results, further clinical trials are necessary to fully evaluate the safety and efficacy of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide in human subjects. Several phase I and II clinical trials are currently underway to assess its pharmacokinetics, safety profile, and therapeutic potential in treating various infections and cancers.

Future research directions include optimizing the formulation and delivery methods for EMNO, as well as exploring its combination therapy with other drugs to enhance treatment outcomes. Additionally, efforts are being made to identify novel derivatives of EMNO with improved pharmacological properties and reduced side effects.

Conclusion

In conclusion, 1-Ethyl-7-methyl-4-o xo - 1 , 4 - dihydro - 1 , 8 - naphthyridine - 3 - carbohydrazide (CAS No . 79878 - 27 - 6) is a promising compound with a wide range of biological activities. Its unique chemical structure and versatile synthetic methods make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing studies continue to uncover new applications for this compound, highlighting its potential as a valuable therapeutic agent in the fight against infectious diseases and cancer.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent